7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione

• IUPAC Name: 7-[(1-prop-2-enylbenzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione
• InChI: InChI=1S/C18H20N4O2/c1-2-8-22-14-6-4-3-5-13(14)19-15(22)11-21-9-7-18(12-21)10-16(23)20-17(18)24/h2-6H,1,7-12H2,(H,20,23,24)
• InChI Key: WKUQCWSOHKXGHS-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2N=C1CN3CCC4(C3)CC(=O)NC4=O
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as ABX-1431, and it has been found to have promising effects in treating various neurological disorders.

Mechanism of Action

The mechanism of action of 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione involves the modulation of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes, including mood, appetite, and pain sensation. ABX-1431 has been found to inhibit the activity of fatty acid amide hydrolase, which is an enzyme that breaks down endocannabinoids. By inhibiting this enzyme, ABX-1431 increases the levels of endocannabinoids, which can have beneficial effects on various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione are still being studied. However, it has been found to have promising effects in treating various neurological disorders, including depression, anxiety, and substance abuse disorders. It has also been found to have potential applications in treating pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione in lab experiments include its high purity and high yield synthesis method. However, its limitations include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the study of 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione. These include further studies on its potential applications in treating neurological disorders, pain, and inflammation. Additionally, studies on the long-term effects and toxicity of this compound are needed. Further research is also needed to determine the optimal dosage and administration method for this compound. Finally, the potential applications of this compound in other fields, such as agriculture and environmental science, should be explored.
In conclusion, 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione is a promising chemical compound with potential applications in various fields of scientific research. Its synthesis method has been optimized to yield high purity and high yield of the compound. The compound has been found to have promising effects in treating various neurological disorders, pain, and inflammation, and further studies are needed to determine its long-term effects and toxicity. The potential applications of this compound in other fields should also be explored.

Synthesis Methods

The synthesis of 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione involves the reaction of 2-aminobenzimidazole with allyl bromide, followed by the reaction of the resulting compound with 1,3-cyclohexanedione. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

The potential applications of 7-[(1-allyl-1H-benzimidazol-2-yl)methyl]-2,7-diazaspiro[4.4]nonane-1,3-dione in scientific research are vast. This compound has been found to have promising effects in treating various neurological disorders, including depression, anxiety, and substance abuse disorders. It has also been found to have potential applications in treating pain and inflammation.